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nitrophenyl)methanone

Cat. No.: B11852003

Get Quote

The benzophenone framework is a ubiquitous structural motif in medicinal chemistry, with its

derivatives exhibiting a wide range of biological activities, including anticancer, anti-
inflammatory, and antimicrobial effects.[1] Nitroaromatic compounds, on the other hand, are a
critical class of industrial chemicals used in the synthesis of dyes, polymers, pesticides, and
explosives.[2] The combination of these two pharmacologically and synthetically important
moieties in 2,3'-Dinitrobenzophenone presents a molecule with potential as a versatile building
block in organic synthesis and drug discovery. The nitro groups, being strong electron-
withdrawing groups, significantly influence the reactivity of the aromatic rings and can be
readily transformed into other functional groups, such as amines, which are pivotal in many
biologically active molecules.

This guide will delve into the known chemical identifiers of 2,3'-Dinitrobenzophenone, provide a
general protocol for its synthesis, discuss its potential applications based on its chemical
structure, and offer a thorough overview of its safety and handling, based on data from closely
related compounds.
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Chemical Identifiers and Physicochemical
Properties

The unambiguous identification of a chemical compound is paramount for research and
development. Below is a compilation of the key chemical identifiers for 2,3'-
Dinitrobenzophenone, with its primary identifier being the PubChem Compound Identification
(CID) number.

Identifier Type Value Source

PubChem CID 23447188 PubChem[3]
(2,3-dinitrophenyl)

IUPAC Name PubChem|[3]
(phenyl)methanone

Molecular Formula C13HsN20s PubChem|[3]

Molecular Weight 272.21 g/mol PubChem][3]

, C1=CC=C(C=C1)C(=0)C2=C(
Canonical SMILES PubChem][3]
C(=CC=C2)[O-])[O-]

InChl=1S/C13H8N205/c16-
13(9-5-2-1-3-6-9)10-7-4-8-

InChl PubChem|[3]
11(14(17)18)12(10)15(19)20/h
1-8H
WFSDXXBNBWRUNB-

InChlKey PubChem|[3]

UHFFFAOYSA-N

A summary of the computed physicochemical properties of 2,3'-Dinitrobenzophenone is
provided in the table below. These properties are crucial for understanding its behavior in
various chemical and biological systems.
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Property Value Source
XLogP3 2.9 PubChem][3]
Hydrogen Bond Donor Count 0 PubChem][3]
Hydrogen Bond Acceptor

Count 5 PubChem][3]
Rotatable Bond Count 2 PubChem][3]
Exact Mass 272.04332136 PubChem|[3]
Monoisotopic Mass 272.04332136 PubChem|[3]
Topological Polar Surface Area 109 A2 PubChem][3]
Heavy Atom Count 20 PubChem|[3]

Synthesis and Purification

A specific, high-yield synthesis protocol for 2,3'-Dinitrobenzophenone is not readily available in
the peer-reviewed literature. However, the general and most common method for the synthesis
of dinitrobenzophenones is through the electrophilic nitration of benzophenone.[4] This reaction
typically involves the use of a nitrating agent, such as a mixture of concentrated nitric acid and
sulfuric acid, or fuming nitric acid in oleum.[4][5]

General Experimental Protocol for Nitration of
Benzophenone

Disclaimer: This is a general protocol and has not been optimized for the specific synthesis of
2,3'-Dinitrobenzophenone. The reaction will likely produce a mixture of isomers that will require
separation.

e Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, a dropping
funnel, and a thermometer, add benzophenone to oleum (sulfuric acid containing sulfur
trioxide) while maintaining the temperature between 10-20°C.[5]

o Preparation of Nitrating Mixture: In a separate beaker, carefully prepare a nitrating mixture by
adding 90% nitric acid to oleum while cooling in an ice bath to maintain a temperature of 10-
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15°C.[5]

 Nitration Reaction: Slowly add the nitrating mixture to the benzophenone solution via the
dropping funnel, ensuring the reaction temperature is maintained between 10-15°C.[5]

o Reaction Completion and Work-up: After the addition is complete, allow the reaction mixture
to warm to room temperature and stir for a designated period (e.g., 30 minutes).[5] Pour the
reaction mixture over crushed ice to precipitate the crude product.

 Purification: The crude product, which will be a mixture of dinitrobenzophenone isomers, can
be purified by techniques such as recrystallization from a suitable solvent (e.g., ethanol) or
by column chromatography.[4]

Nitrating Mixture 2.8l
(HNO3/H2SO4/Oleum)

Click to download full resolution via product page

A general workflow for the synthesis of dinitrobenzophenones.

Potential Applications in Research and Drug
Development

While there are no specific applications of 2,3'-Dinitrobenzophenone reported in the literature,
its chemical structure suggests several potential uses as a chemical intermediate in the
synthesis of novel compounds for drug discovery. The benzophenone core is a known
pharmacophore, and the two nitro groups can be readily converted to other functional groups.

The most common and synthetically useful transformation of nitroaromatic compounds is their
reduction to the corresponding anilines. This can be achieved using a variety of reducing
agents, such as tin(ll) chloride, sodium dithionite, or catalytic hydrogenation. The resulting
aminobenzophenones can then serve as starting materials for the synthesis of a wide range of
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heterocyclic compounds or for the introduction of other functionalities through reactions such
as acylation, alkylation, or diazotization.

2,3"-Dinitrobenzophenone

Reduction
[e.g., SnClz, H2/Pd-C]

2,3-Diaminobenzophenone > Potential Bioactive
(and isomers) Molecules

Click to download full resolution via product page

Potential synthetic utility of 2,3'-Dinitrobenzophenone.

Spectroscopic Characterization (Predicted)

Experimental spectroscopic data for 2,3'-Dinitrobenzophenone are not readily available.
However, based on its structure, we can predict the key features of its NMR and IR spectra.

IH NMR Spectroscopy (Predicted): The proton NMR spectrum is expected to be complex due
to the unsymmetrical nature of the molecule.

o Aromatic Protons: Multiple signals are expected in the aromatic region (approximately 7.0-
8.5 ppm). The protons on the dinitrophenyl ring will be shifted downfield due to the strong
electron-withdrawing effect of the two nitro groups. The protons ortho to the nitro groups will
likely appear as the most downfield signals.

¢ Integration: The integration of the aromatic signals should correspond to 8 protons in total.
13C NMR Spectroscopy (Predicted):

o Carbonyl Carbon: A signal corresponding to the ketone carbonyl carbon is expected in the
downfield region of the spectrum, typically around 190-200 ppm.

» Aromatic Carbons: Multiple signals for the aromatic carbons will be present between
approximately 120-150 ppm. The carbons directly attached to the nitro groups will be
significantly deshielded and appear at the lower end of this range.
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Infrared (IR) Spectroscopy (Predicted):

e C=0 Stretch: A strong absorption band characteristic of the ketone carbonyl group is
expected around 1650-1680 cm~1.

» N-O Stretches: Strong, characteristic absorption bands for the nitro groups will be present.
The asymmetric stretch typically appears around 1520-1560 cm~1, and the symmetric stretch
appears around 1345-1385 cm™1,

e Aromatic C-H and C=C Stretches: Absorptions for aromatic C-H stretching will be observed
above 3000 cm~1, and aromatic C=C stretching bands will appear in the 1400-1600 cm~1
region.

Safety and Handling

Specific toxicity data for 2,3'-Dinitrobenzophenone is not available. Therefore, it is crucial to
handle this compound with the utmost care, assuming it possesses hazards similar to other
nitroaromatic compounds. Nitroaromatic compounds are known to be toxic and are readily
absorbed through the skin.[6] Many are also considered mutagenic or carcinogenic.[2]

General Hazards of Nitroaromatic Compounds:

o Toxicity: Can be toxic if swallowed, inhaled, or absorbed through the skin.[2]
e Irritation: May cause skin, eye, and respiratory tract irritation.[7]
» Chronic Effects: Prolonged or repeated exposure may cause damage to organs.

o Explosive Potential: Some nitroaromatic compounds can be explosive, especially when
heated or subjected to shock.[8]

Recommended Handling Precautions:

e Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.[9]
o Personal Protective Equipment (PPE):

o Gloves: Wear appropriate chemical-resistant gloves.
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o Eye Protection: Use chemical safety goggles or a face shield.[7]

o Lab Coat: A flame-resistant lab coat is recommended.

» Hygiene: Avoid breathing dust. Wash hands thoroughly after handling.[7]

Storage and Disposal:

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from
heat and incompatible materials.[7]

o Disposal: Dispose of waste in accordance with local, regional, and national regulations.[8]

Hazard Statement (for

GHS Classification Source
related compounds)
Fatal if swallowed, in contact Acute Toxicity (Oral, Dermal, ) )
) ] . ) Sigma-Aldrich
with skin or if inhaled Inhalation)

May cause damage to organs N o
Specific Target Organ Toxicity ) ]
through prolonged or repeated Sigma-Aldrich
(Repeated Exposure)

exposure

Causes skin irritation Skin Corrosion/Irritation Thermo Fisher Scientific[7]
] S Serious Eye Damage/Eye ] o

Causes serious eye irritation Thermo Fisher Scientific[7]

Irritation

] o Specific Target Organ Toxicity ] S
May cause respiratory irritation ] Thermo Fisher Scientific[7]
(Single Exposure)

Conclusion

2,3'-Dinitrobenzophenone is a chemical compound with a well-defined structure and a range of
predictable properties. While specific experimental data on its synthesis and applications are
currently limited, its chemical nature as a dinitro-substituted benzophenone suggests significant
potential as a versatile intermediate in organic synthesis, particularly for the development of
novel, biologically active molecules. The general methods for the synthesis of
dinitrobenzophenones and the reactivity of the nitro and ketone functional groups provide a
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solid foundation for its further exploration. Due to the inherent hazards associated with
nitroaromatic compounds, strict safety precautions must be observed when handling this
substance. Further research into the specific synthesis and reactivity of 2,3'-
Dinitrobenzophenone is warranted to fully unlock its potential in medicinal chemistry and
materials science.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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